Cas no 2375181-34-1 (4-Bromo-3-isothiazolemethanamine hydrochloride)

• Product Name: 4-Bromo-3-isothiazolemethanamine hydrochloride
• CAS No: 2375181-34-1
• MF: C₄H₆BrClN₂S
• MW: 229.525837421417
• MDL: MFCD32063253
• CID: 5194568
• PubChem ID: 145708051
• Update Time: 2026-03-05

4-Bromo-3-isothiazolemethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-isothiazolemethanamine hydrochloride
• (4-bromo-1,2-thiazol-3-yl)methanamine;hydrochloride
• (4-Bromoisothiazol-3-yl)methanamine hydrochloride
• D80073
• 1-(4-BROMO-1,2-THIAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• 2375181-34-1
• MFCD32063253
• 2000056-82-4

• MDL： MFCD32063253
• Inchi： 1S/C4H5BrN2S.ClH/c5-3-2-8-7-4(3)1-6;/h2H,1,6H2;1H
• InChI Key： FLIHVWWITOQMHH-UHFFFAOYSA-N
• SMILES： BrC1=CSN=C1CN.Cl

Computed Properties

• Exact Mass: 227.91236g/mol
• Monoisotopic Mass: 227.91236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

Additional information on 4-Bromo-3-isothiazolemethanamine hydrochloride

4-Bromo-3-isothiazolemethanamine Hydrochloride: A Comprehensive Overview

4-Bromo-3-isothiazolemethanamine hydrochloride (CAS No. 2375181-34-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of an isothiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is a key feature contributing to its biological activity. The bromine substituent at the 4-position further enhances its chemical reactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of isothiazole-containing compounds in various therapeutic areas, including anti-inflammatory, antifungal, and anticancer treatments. The hydrochloride salt form of 4-bromo-3-isothiazolemethanamine is particularly advantageous due to its improved solubility and stability, making it more suitable for pharmaceutical applications. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, with a focus on optimizing yield and purity.

One of the most promising aspects of 4-bromo-3-isothiazolemethanamine hydrochloride is its potential as a lead compound in drug design. Its ability to inhibit specific enzymes and receptors has been extensively studied, with recent findings suggesting its efficacy in modulating pathways associated with chronic inflammatory diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its therapeutic potential, 4-bromo-3-isothiazolemethanamine hydrochloride has also been investigated for its role in agrochemicals. Its ability to act as a fungicide has been tested under controlled conditions, showing promising results against various plant pathogens. This dual application underscores the versatility of the compound in both medical and agricultural sectors.

The synthesis of 4-bromo-3-isothiazolemethanamine hydrochloride involves a series of well-defined steps that ensure high purity and consistency. The process typically begins with the preparation of the isothiazole ring, followed by bromination at the 4-position and subsequent amine substitution. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of 4-bromo-3-isothiazolemethanamine hydrochloride. Preliminary studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions, which is a positive indicator for its potential use in agrochemicals. However, further long-term studies are required to fully assess its environmental impact.

In conclusion, 4-bromo-3-isothiazolemethanamine hydrochloride (CAS No. 2375181-34-1) stands out as a versatile compound with wide-ranging applications in medicine and agriculture. Its unique chemical structure, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.